Cas no 51938-16-0 (1-Butanol,4-(methylnitrosoamino)-)

• Product Name: 1-Butanol,4-(methylnitrosoamino)-
• CAS No: 51938-16-0
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 372093
• PubChem ID: 40185
• Update Time: 2025-04-19

1-Butanol,4-(methylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4-(methylnitrosoamino)-
• N-(4-hydroxybutyl)-N-methylnitrous amide
• N-METHYL-N-(4-HYDROXYBUTYL)NITROSAMINE
• 4-[Methyl(nitroso)amino]butan-1-ol
• 4-(Methylnitrosoamino)-1-butanol
• CCRIS 1137
• 51938-16-0
• DTXSID20199905
• AKOS006278425
• METHYL-N-(4-HYDROXYBUTYL)NITROSAMINE, N-
• UNII-H3T5WR683M
• BRN 2238808
• 1-BUTANOL, 4-(METHYLNITROSAMINO)-
• H3T5WR683M
• N-Nitroso-N-methyl-(4-hydroxybutyl)amine

• Inchi： 1S/C5H12N2O2/c1-7(6-9)4-2-3-5-8/h8H,2-5H2,1H3
• InChI Key： QYWUTOQYPOONLE-UHFFFAOYSA-N
• SMILES： OCCCCN(C)N=O

Computed Properties

• Exact Mass: 132.08996
• Monoisotopic Mass: 132.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Density: 1.1740 (rough estimate)
• Boiling Point: 244.08°C (rough estimate)
• Refractive Index: 1.4496 (estimate)
• PSA: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds